5,6,7,8-Tetrahydroimidazo[1,2-a]pyrimidine-2-carboxylic acid

• IUPAC Name: 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carboxylic acid
• InChI: InChI=1S/C7H9N3O2/c11-6(12)5-4-10-3-1-2-8-7(10)9-5/h4H,1-3H2,(H,8,9)(H,11,12)
• InChI Key: YNPIVLKXXMTJRM-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=NC(=CN2C1)C(=O)O
• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol

Description

5,6,7,8-Tetrahydroimidazo[1,2-a]pyrimidine-2-carboxylic acid is an organic intermediate. It can be prepared from 2-aminoimidazole sulfate and 1,1,3,3-tetramethoxypropane.

Synthesis Analysis

The synthesis of 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrimidine-2-carboxylic acid involves several steps. The condensation of 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide with aromatic aldehydes in ethanol at reflux leads to the generation of hydrazone derivatives. The synthesis of carbohydrazide was accomplished in six steps from commercially available 2-amino pyrimidine.

Molecular Structure Analysis

The structures of the synthesized compounds were confirmed by 1H, 13C NMR, Mass, and IR spectral data.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrimidine-2-carboxylic acid include condensation and reduction.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of derivatives of "5,6,7,8-Tetrahydroimidazo[1,2-a]pyrimidine-2-carboxylic acid" involves various chemical reactions aiming to explore their chemical properties and potential as intermediates for further pharmacological development. For example, the study on the synthesis and some central pharmacological properties of new derivatives of 2,3-dihydroimidazo[1,2-a]pyrimidine-6-carboxylic acid highlights the chemical versatility of these compounds in producing sedation and hypothermia effects in preclinical models (Matosiuk et al., 1992).

Biological Activities

Research has extensively explored the antimicrobial and anti-inflammatory potentials of "5,6,7,8-Tetrahydroimidazo[1,2-a]pyrimidine-2-carboxylic acid" derivatives. For instance, the synthesis and antibacterial activity of novel 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide derivatives showcased significant activity against both Gram-positive and Gram-negative bacteria, highlighting their potential as new antimicrobial agents (Kethireddy et al., 2015).

Pharmacological Development

Derivatives of "5,6,7,8-Tetrahydroimidazo[1,2-a]pyrimidine-2-carboxylic acid" have been investigated for their role in the development of drugs targeting various diseases. A study on the synthesis of conformationally constrained 5,6,7,8-Tetrahydroimidazo[1,5-a]pyridine inhibitors of farnesyltransferase demonstrates the application of these compounds in creating inhibitors with improved metabolic stability for potential therapeutic uses (Dinsmore et al., 2000).

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the search results, it’s worth noting that hydrazone derivatives are known to exhibit a wide variety of biological activities including anti-microbial.